Cas no 2229372-13-6 (3-Bromo-4-[(3-methoxyazetidin-3-yl)methyl]pyridine)

• Product Name: 3-Bromo-4-[(3-methoxyazetidin-3-yl)methyl]pyridine
• CAS No: 2229372-13-6
• MF: C₁₀H₁₃BrN₂O
• MW: 257.127021551132
• CID: 5943604
• PubChem ID: 165647277
• Update Time: 2025-05-20

3-Bromo-4-[(3-methoxyazetidin-3-yl)methyl]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-[(3-methoxyazetidin-3-yl)methyl]pyridine
• 2229372-13-6
• EN300-1906424
• 3-Bromo-4-[(3-methoxyazetidin-3-yl)methyl]pyridine

• Inchi： 1S/C10H13BrN2O/c1-14-10(6-13-7-10)4-8-2-3-12-5-9(8)11/h2-3,5,13H,4,6-7H2,1H3
• InChI Key： ZODAMXFJTBIDRH-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1CC1(CNC1)OC

Computed Properties

• Exact Mass: 256.02113g/mol
• Monoisotopic Mass: 256.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34.2Ų

Additional information on 3-Bromo-4-[(3-methoxyazetidin-3-yl)methyl]pyridine

Comprehensive Overview of 3-Bromo-4-[(3-methoxyazetidin-3-yl)methyl]pyridine (CAS No. 2229372-13-6)

The compound 3-Bromo-4-[(3-methoxyazetidin-3-yl)methyl]pyridine (CAS No. 2229372-13-6) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a pyridine ring substituted with a bromo group and a 3-methoxyazetidin-3-ylmethyl moiety, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets such as kinases and GPCRs.

In recent years, the demand for heterocyclic compounds like 3-Bromo-4-[(3-methoxyazetidin-3-yl)methyl]pyridine has surged due to their role in developing novel therapeutics. The azetidine ring, a four-membered nitrogen-containing heterocycle, is a key pharmacophore in many FDA-approved drugs, making this compound a valuable building block. Its bromopyridine segment further enhances its reactivity, enabling cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig, which are pivotal in modern medicinal chemistry.

One of the most frequently searched questions in the field is: "What are the synthetic routes for 3-Bromo-4-[(3-methoxyazetidin-3-yl)methyl]pyridine?" This reflects the growing interest in scalable and efficient synthesis methods. The compound can be prepared via multi-step organic transformations, starting from readily available precursors like 4-methylpyridine or azetidin-3-ol. Optimizing reaction conditions to achieve high yields and purity remains a hot topic among chemists, especially those working in process development.

Another trending discussion revolves around the structure-activity relationship (SAR) of derivatives derived from 3-Bromo-4-[(3-methoxyazetidin-3-yl)methyl]pyridine. Researchers are exploring modifications to the methoxyazetidine or pyridine rings to enhance binding affinity or selectivity for specific biological targets. Such studies are often highlighted in peer-reviewed journals, underscoring the compound's relevance in cutting-edge science.

From an industrial perspective, the scalability and cost-effectiveness of producing CAS No. 2229372-13-6 are critical considerations. Companies specializing in custom synthesis are increasingly offering this compound to meet the needs of drug discovery programs. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to ensure its quality, addressing another common query: "How is the purity of 3-Bromo-4-[(3-methoxyazetidin-3-yl)methyl]pyridine verified?"

Environmental and regulatory aspects also play a role in the compound's applications. While it is not classified as hazardous, proper handling and disposal protocols are emphasized to align with green chemistry principles. This aligns with the broader industry shift toward sustainable practices, a topic frequently searched in conjunction with specialty chemicals.

In summary, 3-Bromo-4-[(3-methoxyazetidin-3-yl)methyl]pyridine (CAS No. 2229372-13-6) is a pivotal compound in modern synthetic chemistry, bridging the gap between academic research and industrial applications. Its structural complexity and functional versatility make it a subject of ongoing exploration, particularly in the context of drug design and material science. As the scientific community continues to uncover its potential, this compound is poised to remain a focal point in innovative research.